Cas no 2137737-55-2 (4-chloro-N-(3,3-dichlorocyclobutyl)butanamide)

• Product Name: 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide
• CAS No: 2137737-55-2
• MF: C₈H₁₂Cl₃NO
• MW: 244.545979499817
• CID: 6316540
• PubChem ID: 165874378
• Update Time: 2025-06-14

4-chloro-N-(3,3-dichlorocyclobutyl)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-741687
• 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide
• 2137737-55-2

• Inchi： 1S/C8H12Cl3NO/c9-3-1-2-7(13)12-6-4-8(10,11)5-6/h6H,1-5H2,(H,12,13)
• InChI Key： YBLOXGDWBBUZNB-UHFFFAOYSA-N
• SMILES： ClC1(CC(C1)NC(CCCCl)=O)Cl

Computed Properties

• Exact Mass: 242.998447g/mol
• Monoisotopic Mass: 242.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide

Comprehensive Overview of 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide (CAS No. 2137737-55-2): Properties, Applications, and Industry Insights

4-chloro-N-(3,3-dichlorocyclobutyl)butanamide (CAS No. 2137737-55-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated amide derivative combines a cyclobutyl ring with a butanamide backbone, offering versatile reactivity for synthetic applications. The presence of multiple chlorine atoms enhances its potential as an intermediate in the development of bioactive molecules, aligning with current industry demands for structurally diverse building blocks.

In recent years, the compound has been explored for its role in small-molecule drug discovery, particularly in modulating protein-protein interactions. Researchers are investigating its cyclobutane scaffold as a conformational constraint in medicinal chemistry, addressing the growing need for three-dimensional complexity in lead optimization. The dichlorocyclobutyl moiety may contribute to improved metabolic stability compared to linear analogs, a key consideration in modern pharmacokinetic optimization.

The synthesis of 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide typically involves multi-step organic transformations, with careful control of reaction conditions to maintain the integrity of the strained cyclobutane ring. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the structural assignments, while X-ray crystallography studies have provided insights into its solid-state conformation. These structural analyses are crucial for understanding its potential interactions in biological systems.

From an industrial perspective, the compound's stability under various storage conditions makes it suitable for scale-up production. Current process chemistry research focuses on optimizing the yield of 2137737-55-2 through catalytic methods, reducing the environmental impact of halogenated intermediates. This aligns with the pharmaceutical industry's push toward green chemistry principles and sustainable manufacturing practices.

Emerging applications include its use as a precursor in crop protection agents, where the chlorinated amide functionality may contribute to herbicidal or fungicidal activity. The agrochemical sector values such structurally novel compounds to address resistance issues in pest management. However, comprehensive toxicological studies remain essential before commercial deployment in this sector.

Patent literature reveals growing interest in 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide derivatives, particularly in combination with heterocyclic systems. This reflects broader trends in fragment-based drug discovery, where the compound's rigid framework serves as a valuable spatial organizer for pharmacophore development. Several recent applications suggest its utility in kinase inhibitor design and GPCR-targeted therapeutics.

Quality control protocols for CAS 2137737-55-2 emphasize rigorous purity standards, typically requiring ≥98% HPLC purity for research applications. Advanced chromatographic methods, including chiral separation techniques when applicable, ensure batch-to-batch consistency. These specifications meet the stringent requirements of contract research organizations and pharmaceutical developers sourcing the material.

The compound's physicochemical properties, including its logP and aqueous solubility profile, make it particularly interesting for formulation scientists. Recent computational studies modeling its membrane permeability suggest potential advantages in oral bioavailability optimization compared to similar non-cyclic analogs. Such predictive analyses are becoming increasingly valuable in early-stage drug development.

Supply chain considerations for 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide highlight the importance of reliable custom synthesis providers with expertise in halogenated intermediates. Current market analysis indicates steady demand from research institutions and specialty chemical manufacturers, with regional variations in procurement patterns reflecting different therapeutic focus areas.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms. Its structural features could facilitate linker design in these emerging therapeutic modalities. Additionally, the development of enantioselective synthesis routes may unlock new applications in asymmetric catalysis and chiral drug development.

Safety assessments of 2137737-55-2 emphasize standard handling procedures for chlorinated organic compounds, including appropriate personal protective equipment and ventilation controls. While not classified as highly hazardous, prudent laboratory practices recommend minimization of exposure through engineering controls during scale-up operations.

From a regulatory standpoint, the compound's status as a research chemical requires compliance with regional chemical inventory regulations. Manufacturers and distributors must maintain accurate safety data sheets and provide transparent information about potential impurity profiles to end users.

The pricing structure for 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide reflects its position as a specialty intermediate, with costs varying based on purity specifications and order volume. Market intelligence suggests that increasing adoption in combinatorial chemistry libraries may drive economies of scale in production over the coming years.

Academic interest in the compound continues to grow, with recent publications exploring its crystal packing behavior and conformational analysis using advanced computational methods. These fundamental studies contribute valuable data to the broader understanding of strained ring systems in materials science applications beyond pharmaceuticals.

In conclusion, 4-chloro-N-(3,3-dichlorocyclobutyl)butanamide (CAS No. 2137737-55-2) represents an intriguing case study in the intersection of structural novelty and practical utility in modern chemical research. Its development trajectory exemplifies how targeted molecular design can address multiple industry needs while providing a platform for continued innovation in synthetic and medicinal chemistry.